Cas no 2138150-48-6 (Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate)

• Product Name: Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate
• CAS No: 2138150-48-6
• MF: C₃H₄N₃NaO₂S
• MW: 169.137529373169
• CID: 6110534
• PubChem ID: 146013576
• Update Time: 2025-06-25

Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723581
• 2138150-48-6
• Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate

• Inchi： 1S/C3H5N3O2S.Na/c1-6-3(9(7)8)2-4-5-6;/h2H,1H3,(H,7,8);/q;+1/p-1
• InChI Key： JRUKHIPYVNIULA-UHFFFAOYSA-M
• SMILES： S(C1=CN=NN1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 168.99219183g/mol
• Monoisotopic Mass: 168.99219183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate

Sodium 1-Methyl-1H-1,2,3-Triazole-5-Sulfinate: A Comprehensive Overview

Sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate (CAS No. 2138150-48-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a sulfinate group. The sodium salt form of this compound makes it highly soluble in water, rendering it suitable for various applications in both academic and industrial settings.

Recent studies have highlighted the potential of sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate as a building block in the synthesis of advanced materials. Its ability to undergo click chemistry reactions has been extensively explored, particularly in the development of biocompatible polymers and drug delivery systems. The triazole ring structure is known for its stability and reactivity, making it an ideal component for constructing robust molecular frameworks.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of sulfonamides and other sulfur-containing heterocycles. These derivatives have shown potential in pharmacology, where they are being investigated for their anti-inflammatory and anticancer properties. The sulfinate group in sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate plays a crucial role in these transformations, facilitating the formation of stable bonds with nitrogen-containing compounds.

Moreover, the compound has been utilized in the field of catalysis. Researchers have demonstrated that sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate can act as a ligand in transition metal catalysts, enhancing their efficiency in various organic reactions. This property has opened new avenues for its use in industrial processes, particularly in the synthesis of fine chemicals and agrochemicals.

The synthesis of sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate involves a multi-step process that typically begins with the preparation of the corresponding triazole derivative. The introduction of the sulfinate group is achieved through a series of nucleophilic substitutions or oxidations, depending on the desired product. The sodium salt form is often preferred due to its superior solubility and ease of handling.

In terms of safety and handling, sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate is considered non-hazardous under normal conditions. However, it is advisable to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize any potential risks.

Looking ahead, the continued exploration of sodium 1-methyl-1H-1,2,3-triazole-5-sulfinate's properties is expected to yield further breakthroughs in its application across diverse fields. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and pharmaceutical agents.